2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)sulfanyl-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C11H16N6O2S/c1-3-17-10-9(15-16-17)11(14-7-13-10)20-6-8(18)12-4-5-19-2/h7H,3-6H2,1-2H3,(H,12,18)
• InChI Key: CABMGLQVKMNWOE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=NC=N2)SCC(=O)NCCOC)N=N1
• Molecular Formula: C11H16N6O2S
• Molecular Weight: 296.35 g/mol

Description

The compound “2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-(2-methoxyethyl)acetamide” belongs to a class of compounds known as 1,2,3-triazolo[4,5-d]pyrimidines. These are heterocyclic compounds obtained through a variety of synthetic routes.

Synthesis Analysis

Typical modes of constructing these heterocyclic systems involve cyclizing a heterocyclic diamine with a nitrite or reacting hydrazine hydrate with dicarbonyl 1,2,3-triazoles. Several unique methods are known, particularly for the synthesis of 1,2,3-triazolo[1,5-a]pyrazines and their benzo-fused quinoxaline and quinoxalinone-containing analogs.

Molecular Structure Analysis

The molecular structure of these compounds is determined by 1D and 2D NMR spectroscopy and X-ray crystallography. The reaction can also be performed using enantiomeric starting materials leading to enantiomeric quinazolinotriazolobenzodiazepine with an ee of 95%.

Chemical Reactions Analysis

These compounds react with various elements under different conditions. For example, it reacts with europium under solvothermal conditions in pyridine to yield the homoleptic framework containing Eu II centers that are icosahedrally coordinated by the 12 nitrogen atoms of six chelating ligands.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be predicted using quantitative structure–activity relationship (QSAR) studies. This study reveals five key descriptors of 1,2,3-TPD and will provide help to screen out efficient and novel drugs in the future.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

. . .

Medicinal Chemistry

. . .

Anti-Gastric Cancer Effect

. .

c-Met Protein Kinase Inhibition

. .

Mechanism of Action

Target of Action

The primary target of F5061-0206 is Lysine Specific Demethylase 1 (LSD1) . LSD1 plays a pivotal role in regulating lysine methylation . The aberrant overexpression of LSD1 has been reported to be involved in the progression of certain human malignant tumors .

Mode of Action

F5061-0206 interacts with LSD1 and inhibits its activity . It has been identified as a reversible LSD1 inhibitor . Docking studies indicated that the hydrogen interaction between the nitrogen atom in the pyridine ring and Met332 could be responsible for the improved activity of this compound .

Biochemical Pathways

The inhibition of LSD1 by F5061-0206 affects the lysine methylation process . This can lead to changes in gene expression, which can inhibit the proliferation and migration of cancer cells .

Result of Action

When cells are treated with F5061-0206, the activity of LSD1 can be significantly inhibited, and the cell migration ability is also suppressed . This suggests that F5061-0206 could potentially be used as a therapeutic agent in the treatment of certain types of cancer.

Safety and Hazards

The safety and hazards of these compounds would depend on their specific chemical properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed information.

Future Directions

The [1,2,3]triazolo [4,5-d]pyrimidine scaffold can be used as the template for designing new LSD1 inhibitors. This opens up new possibilities for the development of novel drugs in the future.